Cas no 2138001-35-9 (2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid)
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid
- EN300-1122751
- 2138001-35-9
-
- Inchi: 1S/C8H10N2O4/c1-4(2)6(11)10-8-9-3-5(14-8)7(12)13/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
- InChI Key: VGNVZYDJXGEILJ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CN=C1NC(C(C)C)=O
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 92.4Ų
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122751-0.05g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1122751-0.1g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1122751-0.25g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1122751-0.5g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1122751-1.0g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1122751-2.5g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1122751-5.0g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1122751-10.0g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1122751-1g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1122751-5g |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid |
2138001-35-9 | 95% | 5g |
$2028.0 | 2023-10-26 |
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid
Introduction to 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid (CAS No. 2138001-35-9)
2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid, identified by the CAS number 2138001-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of an amide functional group and a carboxylic acid moiety in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.
The structural configuration of 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid incorporates a 2-methylpropanamido side chain, which contributes to its amphiphilic nature. This feature is particularly relevant in drug design, as it allows for interactions with both hydrophobic and hydrophilic regions of biological targets. The amide group, specifically, is known for its role in protein-ligand binding and has been widely exploited in the development of peptidomimetics and protease inhibitors.
In recent years, there has been growing interest in oxazole derivatives due to their diverse pharmacological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid may contribute to its potential as a scaffold for novel therapeutic agents. For instance, the carboxylic acid group can be further functionalized into esters or amides, expanding its utility in medicinal chemistry.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The oxazole ring is a privileged structure in drug discovery, often found in natural products and synthetic drugs alike. Its stability and ability to engage in multiple hydrogen bonding interactions make it an ideal candidate for designing molecules with enhanced binding affinity and selectivity. The 2-methylpropanamido moiety further enhances the compound's versatility by providing a handle for chemical modifications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy. By leveraging molecular docking simulations, scientists can assess how 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid interacts with target proteins. These studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. Such findings underscore the importance of this compound as a lead structure for further pharmacological exploration.
The synthesis of 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between appropriate precursors to form the oxazole core, followed by functionalization at the 5-position with a carboxylic acid group. The introduction of the 2-methylpropanamido side chain is often achieved through amide bond formation under controlled conditions. These synthetic strategies not only showcase the versatility of organic chemistry but also demonstrate how tailored molecular architectures can be designed to meet specific pharmacological requirements.
In industrial applications, 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid serves as a critical intermediate in the production of fine chemicals and pharmaceuticals. Its availability through scalable synthetic routes makes it an attractive choice for companies engaged in drug development. Moreover, its stability under various storage conditions enhances its practicality as an industrial chemical.
The growing emphasis on green chemistry has also influenced how this compound is produced and utilized. Researchers are increasingly adopting solvent-free reactions and catalytic methods to minimize waste and energy consumption. Such environmentally conscious approaches align with global efforts to promote sustainable chemical manufacturing practices.
Future research directions may explore the development of novel derivatives of 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid with enhanced pharmacological profiles. By modifying substituents on the oxazole ring or introducing additional functional groups, scientists could uncover compounds with improved efficacy and reduced side effects. Additionally, exploring its potential applications in agrochemicals or material science could open up new avenues for its use beyond pharmaceuticals.
In conclusion, 2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid (CAS No. 2138001-35-9) represents a promising compound with significant potential in medicinal chemistry and industrial applications. Its unique structural features, coupled with recent advancements in synthetic and computational methodologies, position it as a valuable asset for researchers seeking to develop innovative therapeutic agents.
2138001-35-9 (2-(2-methylpropanamido)-1,3-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)